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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for
Tetramethylammonium triiodide (CAS No. 4337-68-2), intended for professionals in research
and drug development. The information is compiled from various safety data sheets and
chemical databases to ensure a thorough understanding of the safe handling, storage, and
disposal of this compound.

Chemical Identification and Physical Properties

Tetramethylammonium triiodide is a quaternary ammonium polyhalide. It is crucial to
distinguish it from the simpler salt, Tetramethylammonium iodide (CAS No. 75-58-1), as their
properties and hazards may differ.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

Tetramethylammonium triiodide

CAS Number

4337-68-2[1][2]

Molecular Formula

C4H12I3N

Molecular Weight

454.86 g/mol [3]

Synonyms

Tetramethylazanium triiodide

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Solid, crystalline powder[1]

Color White to light yellow
Odor Odorless
B Soluble in polar solvents like water and
Solubility
ethanol[1]
Melting Point Data not available
Boiling Point Data not available

Decomposition Products

Upon heating, it may decompose to yield
trimethylamine and methyl iodide. Hazardous
decomposition products include nitrogen oxides,
carbon monoxide, carbon dioxide, and hydrogen
iodide.

Incompatibilities

Strong oxidizing agents[4]

Stability

Stable under normal conditions, but may be

light-sensitive and hygroscopic.

Hazard Identification and GHS Classification
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While specific GHS classification for Tetramethylammonium triiodide is not consistently
available in public databases, the hazards can be inferred from related compounds and
available safety data sheets. The primary hazards are associated with irritation.

Table 3: GHS Hazard Statements for Related Compound (Tetramethylammonium iodide)

Hazard Class Hazard Statement
Skin corrosion/irritation H315: Causes skin irritation[5]
Serious eye damage/eye irritation H319: Causes serious eye irritation[5]

Specific target organ toxicity — single exposure ] o
] o H335: May cause respiratory irritation[5]
(Respiratory tract irritation)

It is prudent to handle Tetramethylammonium triiodide with the assumption that it presents
similar hazards.

Toxicological Information

Quantitative toxicological data for Tetramethylammonium triiodide, such as LD50 (Lethal
Dose, 50%) and LC50 (Lethal Concentration, 50%), are largely unavailable in the reviewed
literature. Most sources explicitly state "no data available".[6] However, data for the related
compound, Tetramethylammonium iodide, is available and may provide some indication of the
potential toxicity of the tetramethylammonium cation.

Table 4: Acute Toxicity Data for a Related Compound (Tetramethylammonium iodide - CAS 75-
58-1)

Route of Exposure Species Value

Intravenous LD50 Rat 3.56 mg/kg[4]

Due to the lack of specific data, this compound should be handled as a substance of unknown
toxicity, and exposure should be minimized.

Ecotoxicological Information
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Similar to the toxicological data, specific information regarding the ecotoxicity of
Tetramethylammonium triiodide is not available.[6] Quaternary ammonium compounds, as a
class, can be toxic to aquatic life.[7] Therefore, release into the environment should be strictly
avoided.

Experimental Protocols
Safe Handling Protocol for Air-Sensitive Solids

Given that Tetramethylammonium triiodide is hygroscopic, it should be handled as an air-
sensitive solid to maintain its integrity.

Protocol Steps:

o Preparation: All glassware must be thoroughly dried in an oven (e.g., at 125°C overnight)
and cooled under a stream of dry, inert gas (e.g., nitrogen or argon) before use.[8]

 Inert Atmosphere: Handling of the solid should be performed in a controlled inert
atmosphere, such as a glovebox or using a Schlenk line.[9]

o Weighing and Transfer:

o In a Glovebox: The most secure method is to weigh the solid inside a glovebox.[9] Use a
clean spatula to transfer the desired amount to a tared container.

o Using a Schlenk Line: If a glovebox is unavailable, a solid addition tube can be used. The
tube is loaded with the solid inside an inert atmosphere (if possible) and then attached to
the reaction flask under a positive flow of inert gas.[9]

o Storage: Store the compound in a tightly sealed container, in a cool, dry, and dark place,
preferably under an inert atmosphere.

Preparation Handling Storage
(Dry Glasswarej—VG:ool Under Inert Gas (Transfer to Glovebox/Schlenk Lin9—>(Weigh SolitDAGransfer to Reaction Vessel (Seal in Coma\neaa[smre in Cool, Dry, Dark Placra
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Workflow for Handling Air-Sensitive Solids.

Chemical Spill Cleanup Protocol

This protocol outlines the steps for managing a minor spill of Tetramethylammonium triiodide
in a laboratory setting.

Protocol Steps:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill. Restrict access to the area.

o Assess the Spill: Determine the extent of the spill and if it can be managed by laboratory
personnel. For large or unmanageable spills, contact the institution's Environmental Health
and Safety (EHS) department.

o Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including:

[e]

Chemical-resistant gloves (e.g., nitrile)

o

Safety goggles or a face shield

A lab coat

[¢]

[¢]

A respirator with a particulate filter if there is a risk of dust inhalation.

e Containment and Cleanup:

o

For solid spills, carefully sweep or scoop the material to avoid generating dust.[10]

[¢]

Place the spilled material into a clearly labeled, sealable container for hazardous waste.
[10]

[¢]

Use a wet paper towel or absorbent pad to wipe the spill area to remove any remaining
residue.[10] Place the used cleaning materials into the hazardous waste container.
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+ Decontamination: Decontaminate the area and any equipment used for cleanup with soap

and water.

+ Waste Disposal: Dispose of the sealed container of hazardous waste through your

institution's EHS-approved waste disposal program.
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Decision Workflow for Chemical Spill Response.

Disposal Protocol for Quaternary Ammonium Salts

Unused or waste Tetramethylammonium triiodide should be disposed of as hazardous
chemical waste.

Protocol Steps:

Waste Collection: Collect the waste material in a clearly labeled, sealed, and chemically
compatible container.

o Labeling: The label should include the chemical name, "Hazardous Waste," and any other
information required by your institution.

o Storage: Store the waste container in a designated satellite accumulation area.

» Disposal Request: Arrange for pickup and disposal through your institution's licensed
hazardous waste disposal service.[11] Do not dispose of this material down the drain or in
regular trash.

First Aid Measures

Table 5: First Aid Procedures

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD10542.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation o , _ _
difficult, give oxygen. Seek medical attention.[4]

Remove contaminated clothing. Wash the
i affected area with soap and plenty of water.
Skin Contact _ S
Seek medical attention if irritation develops or

persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4]

Fire-Fighting Measures

Tetramethylammonium triiodide is not considered to be a significant fire risk. However, in the
event of a fire involving this chemical, the following measures should be taken.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,
including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen iodide.[4][12]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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